1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-2-pentyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-5-6-10-13-25-20(28)18-19(24(4)22(25)29)23-21-26(18)14-15(2)27(21)16(3)17-11-8-7-9-12-17/h7-9,11-12,14,16H,5-6,10,13H2,1-4H3
• InChI Key: PVVJMYSGFWAFFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2C=C(N3C(C)C4=CC=CC=C4)C)N(C1=O)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol
• CAS No.: 922445-92-9

Description

1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
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Scientific Research Applications

Synthetic Biology and Chemical Synthesis

Unnatural Base Pairs for Synthetic Biology

Research on unnatural base pairs, including imidazo[5',4':4,5]pyrido[2,3-d]pyrimidines, indicates their potential in expanding the genetic alphabet. These base pairs show promise due to their shape complementarity, stacking ability, and non-canonical hydrogen bonding, which could enhance synthetic biology applications, such as the development of novel biological systems and the synthesis of new molecules with specific properties (Saito-Tarashima & Minakawa, 2018).

Medicinal Chemistry

Hydantoin Derivatives

Hydantoin, imidazolidine-2,4-dione, is a scaffold in medicinal chemistry due to its biological and pharmacological activities. It plays a crucial role in the synthesis of non-natural amino acids and their conjugates, offering therapeutic potential in various applications. This research underscores the importance of heterocycles like hydantoin in drug discovery (Shaikh et al., 2023).

Therapeutic Versatility of Imidazo[2,1-b]-thiazoles

Imidazo[2,1-b]thiazole derivatives exhibit a wide range of pharmacological activities, making them a focal point in the development of new therapeutic agents. The review of these derivatives between 2000-2018 highlights their significance in medicinal chemistry and their potential in addressing various health conditions (Shareef et al., 2019).

Catalysis and Carbon Dioxide Utilization

Ionic Liquid-Based Catalysts for CO2 Conversion

Research on ionic liquid-based catalysts for converting CO2 into valuable chemicals, such as quinazoline-2,4(1H,3H)-diones, demonstrates innovative strategies to address atmospheric CO2 concentration. This approach not only offers a pathway for reducing greenhouse gas emissions but also for synthesizing economically valuable compounds, contributing to sustainable chemistry and environmental protection (Zhang et al., 2023).